Cas no 51282-73-6 (Benzoic acid, 5-(3-methyl-4-nitrophenoxy)-2-nitro-, methyl ester)

• Product name: Benzoic acid, 5-(3-methyl-4-nitrophenoxy)-2-nitro-, methyl ester
• CAS No: 51282-73-6
• MF: C₁₅H₁₂N₂O₇
• MW: 332.26498
• CID: 362658
• PubChem ID: 13672767

Benzoic acid, 5-(3-methyl-4-nitrophenoxy)-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(3-methyl-4-nitrophenoxy)-2-nitro-, methyl ester
• methyl 5-(3-methyl-4-nitrophenoxy)-2-nitrobenzoate
• SCHEMBL10784187
• 51282-73-6
• DTXSID60546378

• Inchi： InChI=1S/C15H12N2O7/c1-9-7-10(3-5-13(9)16(19)20)24-11-4-6-14(17(21)22)12(8-11)15(18)23-2/h3-8H,1-2H3
• InChI Key： PROJGDPPFSSBHN-UHFFFAOYSA-N
• SMILES： COC(C1=CC(OC2=CC=C([N+]([O-])=O)C(C)=C2)=CC=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 332.06446
• Monoisotopic Mass: 332.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 121.81